Cas no 54469-44-2 (1-Methoxy-3-(piperazin-1-yl)propan-2-ol)

• Product name: 1-Methoxy-3-(piperazin-1-yl)propan-2-ol
• CAS No: 54469-44-2
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• MDL: MFCD01016156
• CID: 941438
• PubChem ID: 417149

1-Methoxy-3-(piperazin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,-alpha--(methoxymethyl)-(9CI)
• 3-(4-METHYLPIPERAZIN-1-YL)PROPANE-1,2-DIOL
• N-(2-hydroxy-3-methoxypropyl)piperazine
• 1-methoxy-3-(piperazin-1-yl)propan-2-ol
• GPWPRZZSLQXWIQ-UHFFFAOYSA-N
• N-(2-hydroxy-3-methoxy-1-propyl)-piperazine
• 1-Methoxy-3-(piperazin-1-yl)propan-2-ol

• MDL： MFCD01016156
• Inchi： 1S/C8H18N2O2/c1-12-7-8(11)6-10-4-2-9-3-5-10/h8-9,11H,2-7H2,1H3
• InChI Key： GPWPRZZSLQXWIQ-UHFFFAOYSA-N
• SMILES： OC(COC)CN1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Topological Polar Surface Area: 44.7

Additional information on 1-Methoxy-3-(piperazin-1-yl)propan-2-ol

Comprehensive Overview of 1-Methoxy-3-(piperazin-1-yl)propan-2-ol (CAS No. 54469-44-2): Properties, Applications, and Market Insights

1-Methoxy-3-(piperazin-1-yl)propan-2-ol (CAS No. 54469-44-2) is a specialized organic compound with a unique molecular structure that combines a methoxy group, a piperazine ring, and a propan-2-ol backbone. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile applications and potential as a building block in drug synthesis. The 1-Methoxy-3-(piperazin-1-yl)propan-2-ol structure features a secondary alcohol and a tertiary amine, making it a valuable intermediate in medicinal chemistry.

The growing interest in piperazine derivatives like 1-Methoxy-3-(piperazin-1-yl)propan-2-ol stems from their widespread use in developing central nervous system (CNS) drugs, antimicrobial agents, and other therapeutic compounds. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, which aligns with current trends in neuroscience and mental health research. The compound's CAS No. 54469-44-2 serves as a crucial identifier for regulatory and scientific documentation purposes.

From a chemical perspective, 1-Methoxy-3-(piperazin-1-yl)propan-2-ol demonstrates interesting solubility characteristics, being soluble in polar organic solvents while maintaining moderate water solubility. This property profile makes it particularly useful in formulation development, addressing one of the key challenges in modern pharmaceutical science - improving drug bioavailability. The methoxy group in the molecule contributes to its lipophilicity, a factor that's increasingly important in drug design as researchers seek to balance membrane permeability and aqueous solubility.

The synthesis of 1-Methoxy-3-(piperazin-1-yl)propan-2-ol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Current optimization efforts focus on green chemistry approaches, reflecting the pharmaceutical industry's commitment to sustainable practices. These developments respond to the growing market demand for environmentally friendly synthetic processes, a topic frequently searched in academic and industrial chemistry circles.

In pharmaceutical applications, CAS 54469-44-2 has shown promise as a precursor in the synthesis of various bioactive molecules. Its structural features allow for diverse chemical modifications, making it a versatile scaffold in drug discovery programs. Recent patent literature reveals its incorporation in compounds targeting neurological disorders, a particularly active area of research given the rising global prevalence of such conditions. This aligns with frequent search queries about "new approaches to CNS drug development" and "innovative neurological therapeutics."

The global market for piperazine-containing compounds like 1-Methoxy-3-(piperazin-1-yl)propan-2-ol has shown steady growth, driven by expanding pharmaceutical R&D budgets and the continuous need for novel chemical entities. Market analysts note increasing demand from contract research organizations and academic institutions, particularly in regions with strong biotechnology sectors. The compound's chemical properties and synthetic versatility position it well in this evolving landscape, where researchers increasingly search for "multifunctional pharmaceutical intermediates" and "versatile drug scaffolds."

Quality control aspects of 1-Methoxy-3-(piperazin-1-yl)propan-2-ol production have gained attention, with analytical methods development being a key focus area. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure compound purity, addressing the pharmaceutical industry's stringent quality requirements. This technical aspect responds to frequent search queries about "analytical methods for specialty chemicals" and "quality control in pharmaceutical intermediates."

Storage and handling recommendations for CAS No. 54469-44-2 follow standard protocols for organic compounds, with emphasis on protection from moisture and extreme temperatures. Proper material safety data sheets provide comprehensive guidance, reflecting the chemical industry's commitment to safety standards. These practical considerations often appear in search queries from laboratory professionals and procurement specialists seeking "best practices for chemical storage."

Future research directions for 1-Methoxy-3-(piperazin-1-yl)propan-2-ol may explore its potential in emerging therapeutic areas, particularly in combination with novel drug delivery systems. The compound's molecular features suggest possible applications in targeted therapy approaches, a hot topic in current pharmaceutical research. This perspective aligns with growing interest in "personalized medicine" and "targeted drug delivery," frequently searched terms in medical and chemical literature.

In conclusion, 1-Methoxy-3-(piperazin-1-yl)propan-2-ol (CAS No. 54469-44-2) represents an important chemical entity with diverse applications in pharmaceutical research and development. Its unique chemical structure and properties continue to attract scientific interest, while market dynamics indicate sustained demand. As research progresses, this compound will likely maintain its relevance in addressing current challenges in drug discovery and development.